Cas no 1383985-22-5 (3-BROMO-5-(BUT-1-YN-1-YL)PYRIDINE)

• Product Name: 3-BROMO-5-(BUT-1-YN-1-YL)PYRIDINE
• CAS No: 1383985-22-5
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 5702487
• PubChem ID: 67979408
• Update Time: 2023-10-17

3-BROMO-5-(BUT-1-YN-1-YL)PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 1383985-22-5
• SCHEMBL9948053
• 3-BROMO-5-(BUT-1-YN-1-YL)PYRIDINE
• 3-Bromo-5-(but-1-ynyl)-pyridine
• 3-bromo-5-(but-1-ynyl)pyridine
• XAESZEXHBBYLTA-UHFFFAOYSA-N
• Pyridine, 3-bromo-5-(1-butyn-1-yl)-

• Inchi： 1S/C9H8BrN/c1-2-3-4-8-5-9(10)7-11-6-8/h5-7H,2H2,1H3
• InChI Key： XAESZEXHBBYLTA-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C#CCC)=C1

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 273.7±25.0 °C(Predicted)
• pka: 1.60±0.22(Predicted)